2-({4-amino-5-[(4-methylphenyl)sulfonyl]pyrimidin-2-yl}sulfanyl)-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-[4-amino-5-(4-methylphenyl)sulfonylpyrimidin-2-yl]sulfanyl-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C21H22N4O3S2/c1-3-15-6-4-5-7-17(15)24-19(26)13-29-21-23-12-18(20(22)25-21)30(27,28)16-10-8-14(2)9-11-16/h4-12H,3,13H2,1-2H3,(H,24,26)(H2,22,23,25)
• InChI Key: SFEZMMYJLDSLHK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NC=C(C(=N2)N)S(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C21H22N4O3S2
• Molecular Weight: 442.6 g/mol

Description

The compound “2-({4-amino-5-[(4-methylphenyl)sulfonyl]pyrimidin-2-yl}sulfanyl)-N-(2-ethylphenyl)acetamide” is a complex organic molecule. It contains a pyrimidine ring, which is a heterocyclic aromatic ring system, similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It also has a sulfanyl group (-SH), an acetamide group (-NHCOCH3), and a sulfonyl group (-SO2-), which are common functional groups in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used to analyze the molecular structure of compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For instance, the amino group (-NH2) could participate in acid-base reactions, the sulfonyl group might undergo electrophilic aromatic substitution, and the sulfanyl group could be involved in redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include solubility, melting point, boiling point, acidity or basicity (pKa), reactivity, and stability.

Scientific Research Applications

Anticancer Activity

Anti-inflammatory Properties

Antimicrobial Activity

Neuroprotective Potential

Analgesic and Anti-nociceptive Effects

Metabolic Disorders

The Royal Society of Chemistry. “Supplementary Information: Synthesis and biological evaluation of novel 2-arylthio-N-(2-arylacetamido)pyrimidin-4-amines as potential anticancer agents.” PDF

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. If it’s a drug, the mechanism of action would involve interaction with biological targets in the body. If it’s a catalyst or a reagent in a chemical reaction, the mechanism of action would involve facilitating or participating in the reaction.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity, toxicity, and the conditions under which it’s used or stored. Proper safety measures should always be taken when handling chemical substances.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it has medicinal properties, future research could focus on drug development and clinical trials. If it’s useful in chemical reactions, future research could explore its use in synthesis and catalysis.